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Compound of Interest

Compound Name: SKLB0565

Cat. No.: B15143523

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKLB0565 is a potent tubulin inhibitor demonstrating significant anti-proliferative activity

against various cancer cell lines, particularly colorectal carcinoma (CRC) cells.[1][2] Its

mechanism of action involves the disruption of microtubule dynamics, which leads to a cell

cycle arrest at the G2/M phase and subsequently induces mitochondria-mediated intrinsic

apoptosis.[1][2] These characteristics make SKLB0565 a valuable tool for cancer research and

a potential candidate for therapeutic development.

This document provides detailed application notes and a comprehensive protocol for utilizing

SKLB0565 to study its effects on the cell cycle using flow cytometry.

Mechanism of Action
SKLB0565 exerts its biological effects primarily through the inhibition of tubulin polymerization.

Tubulin is a critical component of microtubules, which are essential for the formation of the

mitotic spindle during cell division. By disrupting microtubule formation, SKLB0565 prevents

the proper segregation of chromosomes, leading to a halt in the cell cycle at the G2/M
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transition. This arrest can trigger downstream apoptotic pathways, resulting in cancer cell

death.

SKLB0565

Tubulin Polymerization

Inhibits

Microtubule Formation

Mitotic Spindle Assembly

Cell Cycle Progression

G2/M Phase Arrest

Disrupts

Mitochondria-Mediated
Intrinsic Apoptosis

Induces

 

Start: Seed Cells

Treat with SKLB0565

Harvest & Fix Cells

Stain with Propidium Iodide

Analyze by Flow Cytometry

End: Cell Cycle Profile

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15143523/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-cell-cycle-analysis-using-sklb0565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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